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Compound of Interest

Compound Name: 1-Allyl-3-hydroxypiperidine

CAS No.: 76787-82-1

Cat. No.: B1466849

Get Quote

Executive Summary & Chemical Profile
Effective disposal of 1-Allyl-3-hydroxypiperidine requires a nuanced understanding of its

dual-hazard profile.[1] As a piperidine derivative featuring an allyl group, this compound

exhibits the basicity typical of cyclic amines and the flammability risks associated with allylic

unsaturation.

Operational safety depends on treating this substance not merely as "organic waste," but as a

Flammable Alkaline Corrosive. The protocols below are designed to prevent the two most

common failure modes in amine disposal: exothermic reaction with incompatible waste streams

(acids) and ignition of vapors during transfer.
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Property Specification Operational Implication

CAS Number 17262-17-0
Unique identifier for waste

manifesting.

Molecular Formula C₈H₁₅NO

Organic amine; high nitrogen

content requires specific

incineration parameters.

Physical State Liquid
Requires secondary

containment during transfer.

Inferred Hazard Flammable (Cat 3)

Flash point likely <60°C. DO

NOT dispose of in general

trash or sewer.

pH Characteristic Basic (pH > 11)
Incompatible with acids. Risk

of violent exotherm if mixed.

RCRA Status Characteristic
Likely D001 (Ignitable) and

potentially D002 (Corrosive).[2]

Pre-Disposal Characterization & Segregation
Before removing the chemical from the active inventory, you must characterize the waste

stream. 1-Allyl-3-hydroxypiperidine must be segregated into a Basic Organic Waste stream.

Segregation Protocol
Strict Isolation: Never pour this compound into a "General Organic Waste" container that

may contain acidic byproducts (e.g., acetic acid, HCl residues). The resulting acid-base

neutralization can generate sufficient heat to boil the solvent and trigger an explosion.

Container Compatibility: Use HDPE (High-Density Polyethylene) or Borosilicate Glass. Avoid

aluminum or zinc containers, as alkaline amines can react with these metals to evolve

hydrogen gas.
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The following decision tree outlines the logic for assigning RCRA waste codes and determining

the disposal pathway.

Waste Characterization
(1-Allyl-3-hydroxypiperidine)

Check Flash Point
(< 60°C / 140°F?)

Yes: Assign D001
(Ignitable)

Likely Check pH
(> 12.5?)

Yes: Assign D002
(Corrosive)High pH

No: Non-Corrosive

Mod pH
Segregate: Basic Organic

Flammable Waste
Method: Fuel Blending

/ Incineration

Click to download full resolution via product page

Figure 1: RCRA Waste Classification Logic for 1-Allyl-3-hydroxypiperidine. This workflow

ensures compliance with 40 CFR Part 261.

Step-by-Step Disposal Procedures
Scenario A: Small Quantity (Lab Bench Residuals < 50
mL)
Objective: Safe transfer to satellite accumulation area.

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and flame-

retardant lab coat.

Neutralization (Optional but Recommended): If the waste is pure, dilute it into a larger

volume of a compatible flammable solvent (e.g., Ethanol or Methanol) to lower the vapor

pressure and dilute the basicity.

Transfer: Pour into a designated "Basic Organic Waste" carboy.

Labeling: Immediately affix a hazardous waste label.

Constituents: "1-Allyl-3-hydroxypiperidine, Ethanol (if added)"

Hazards: Check "Flammable" and "Corrosive/Irritant".[1][3]

Scenario B: Bulk Disposal (Expired Inventory > 1 L)
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Objective: Preparation for pickup by licensed hazardous waste transporter.

Container Inspection: Ensure the original container is intact. If the cap is degraded (common

with amines), transfer contents to a new UN-rated HDPE drum or jerrican.

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Grounding: When transferring bulk amounts (>4L), ground and bond both the source and

receiving containers to prevent static discharge ignition of allyl vapors.

Manifesting:

Waste Codes: D001 (Ignitable), D002 (Corrosive - pending pH verification).

DOT Shipping Name:Flammable liquids, corrosive, n.o.s. (1-Allyl-3-hydroxypiperidine)

or Amines, liquid, corrosive, flammable, n.o.s. depending on specific flashpoint testing.

Emergency Response: Spills During Disposal
Do NOT use paper towels or sawdust. Amines are basic and can react with cellulose

(paper/wood) or oxidizing agents found in general spill kits, potentially causing fire.

Correct Spill Protocol:

Evacuate & Ventilate: Remove ignition sources immediately.

Contain: Use a non-combustible absorbent such as Vermiculite, Sand, or a commercial Clay-

based absorbent.

Neutralize: If safe, apply a weak acid neutralizer (e.g., Citric Acid powder) to the spill before

absorbing, to reduce volatility and basicity.

Collect: Scoop absorbed material into a disposable container labeled "Hazardous Waste:

Spill Debris (Flammable/Corrosive)."

Regulatory Compliance & References
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Compliance with the Resource Conservation and Recovery Act (RCRA) is mandatory. This

compound is not a P-listed or U-listed waste by name, meaning it is regulated based on its

characteristics (Ignitability and Corrosivity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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